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Compound of Interest

Compound Name:
(3-Chloroisoquinolin-6-yl)boronic

acid

CAS No.: 1800483-72-0

Cat. No.: B1473508

Get Quote

A boronic acid is an organoboron compound characterized by the general formula R–B(OH)₂.

[1] The boron atom, with its vacant p-orbital, imparts a trigonal planar geometry and Lewis

acidic character to the molecule.[2][3] This inherent Lewis acidity is a cornerstone of their

reactivity, allowing for reversible covalent interactions with Lewis bases like diols, amino acids,

and hydroxamic acids.[4][5]

Key Physicochemical Properties:

Stability: Boronic acids are generally stable to air and moisture, often existing as crystalline

solids that are easy to handle.[6] However, they are prone to dehydration, forming cyclic

trimeric anhydrides known as boroxines.[4]

Acidity: With a pKa of approximately 9, boronic acids can form tetrahedral boronate

complexes with a lower pKa of around 7.[4] This property is crucial for their biological

applications and roles in molecular recognition.
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Toxicity: Boronic acids are considered to have low toxicity and are often referred to as

"green" compounds, as they degrade to boric acid, which can be eliminated by the body.[5]

[7]

Synthetic Routes to Boronic Acids:

The first reported synthesis of a boronic acid was by Edward Frankland in 1860.[1][4] Since

then, a variety of more efficient methods have been developed:

Reaction of Organometallic Reagents with Borate Esters: A common method involves the

reaction of Grignard or organolithium reagents with trialkyl borates, followed by acidic

hydrolysis.[1][7]

Palladium-Catalyzed Borylation: The Miyaura borylation reaction, a palladium-catalyzed

coupling of aryl or vinyl halides/triflates with a diboron reagent like bis(pinacolato)diboron

(B₂pin₂), is a widely used and versatile method for synthesizing boronate esters, which can

then be hydrolyzed to the corresponding boronic acids.[1][6]

C-H Borylation: Direct borylation of C-H bonds, catalyzed by transition metals such as iridium

or rhodium, offers an atom-economical route to boronic acid derivatives.[7]

The Suzuki-Miyaura Coupling: A Pillar of Modern
Synthesis
The palladium-catalyzed cross-coupling of an organoboron compound with an organic halide or

triflate, known as the Suzuki-Miyaura reaction, is arguably the most significant application of

boronic acids in organic synthesis.[8][9] This Nobel Prize-winning reaction has revolutionized

the construction of carbon-carbon bonds, particularly for the synthesis of biaryls, styrenes, and

conjugated dienes.[9][10]

The Catalytic Cycle: The generally accepted mechanism for the Suzuki-Miyaura coupling

involves three key steps:[8][9]

Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the

electrophile (R¹-X) to form a Pd(II) intermediate.[8][11]
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Transmetalation: In the presence of a base, the organoboron reagent (R²-B(OH)₂) transfers

its organic group to the palladium center. The base is crucial for activating the boronic acid,

forming a more nucleophilic "ate" complex.[8][12]

Reductive Elimination: The two organic groups on the palladium complex couple, forming the

new C-C bond (R¹-R²) and regenerating the Pd(0) catalyst.[8][11]

Pd(0)L2

R¹-Pd(II)(L₂)X
 Oxidative Addition

(R¹-X)

R¹-Pd(II)(L₂)R²

 Transmetalation
(R²-B(OH)₂ + Base)

 Reductive Elimination R¹-R²

Click to download full resolution via product page

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Components and Considerations:
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Component
Role and Common
Examples

Causality Behind Choices

Palladium Catalyst

Precatalysts: Pd(OAc)₂,

Pd₂(dba)₃, Pd(PPh₃)₄. Ligands:

Buchwald biarylphosphines

(e.g., XPhos, SPhos), N-

heterocyclic carbenes (NHCs).

[8][13]

Bulky, electron-rich ligands

promote the formation of the

active monoligated Pd(0)

species and accelerate both

oxidative addition and

reductive elimination, which is

particularly crucial for less

reactive electrophiles like aryl

chlorides.[13]

Base

Inorganic: K₂CO₃, Cs₂CO₃,

K₃PO₄. Organic: Et₃N, DBU.

[14]

The choice of base influences

the rate of transmetalation and

must be compatible with the

functional groups present in

the substrates. Stronger bases

are often required for less

reactive boronic acids.

Solvent

Aprotic: Toluene, Dioxane,

THF. Protic: Alcohols, Water

(often as a co-solvent).[14]

The solvent system must

solubilize all reaction

components and is often a

mixture of an organic solvent

and water to facilitate the

dissolution of the inorganic

base and the boronic acid.

Boronic Acid Derivative

Boronic acids (R-B(OH)₂),

Boronate esters (e.g., pinacol

esters, R-Bpin),

Organotrifluoroborates (R-

BF₃K).[14][15]

Boronate esters, like pinacol

esters, are often used to

improve stability, prevent

protodeboronation, and

facilitate purification.[6][14]

Organotrifluoroborates are

highly stable, crystalline solids

that can be easily handled.[15]
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Beyond Suzuki-Miyaura: Other Transformations of
Boronic Acids
While the Suzuki-Miyaura coupling is paramount, boronic acids are versatile building blocks

that participate in a range of other important organic transformations:

Chan-Lam Coupling: A copper-catalyzed reaction that forms carbon-heteroatom bonds (C-N,

C-O, C-S) by coupling a boronic acid with an amine, alcohol, or thiol.[4]

Petasis Reaction (Borono-Mannich Reaction): A one-pot, three-component reaction between

an amine, a carbonyl compound, and a vinyl- or aryl-boronic acid to form allylic or benzylic

amines.[15]

Conjugate Addition: Rhodium-catalyzed addition of aryl- and alkenylboronic acids to α,β-

unsaturated ketones, esters, and other electron-deficient alkenes.[2]

Boronic Acid Catalysis (BAC): Boronic acids themselves can act as Lewis acid catalysts to

activate hydroxyl groups in carboxylic acids and alcohols, promoting reactions like amidation

and Friedel-Crafts alkylations under mild conditions.[16]

Boronic Acids in Medicinal Chemistry and Drug
Discovery
The unique properties of boronic acids have led to their increasing prominence in medicinal

chemistry, not just as synthetic intermediates but as key pharmacophores.[7][17] The boron

atom's ability to form reversible covalent bonds with nucleophilic residues, such as the serine in

the active site of proteases, is a key aspect of their biological activity.[4]

Notable Boronic Acid-Containing Drugs:

Bortezomib (Velcade®): The first boronic acid-containing drug approved by the FDA, it is a

proteasome inhibitor used in the treatment of multiple myeloma.[7][17]

Ixazomib (Ninlaro®): Another proteasome inhibitor for multiple myeloma with a similar

mechanism to bortezomib.[7][17]
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Vaborbactam (Vabomere®): A β-lactamase inhibitor that protects β-lactam antibiotics from

degradation by bacterial enzymes.[17]

The incorporation of a boronic acid moiety can enhance potency and improve the

pharmacokinetic profile of a drug candidate.[18] They are also extensively used in fragment-

based drug discovery (FBDD) and for the rapid synthesis of compound libraries for high-

throughput screening.[19]

Synthetic Applications Direct Pharmacophore Role

Scaffold Construction
(e.g., Suzuki Coupling)

Drug Candidate

Library Synthesis Fragment-Based
Drug Discovery

Enzyme Inhibition
(e.g., Proteasome) Saccharide Sensing

Boronic Acid
Building Block

Click to download full resolution via product page

Caption: Role of boronic acids in the drug discovery workflow.

Practical Considerations: Protection, Purification,
and Experimental Protocols
Protecting Groups for Boronic Acids:

While often stable, boronic acids can undergo undesired side reactions. Protecting groups are

employed to mask the boronic acid functionality during multi-step syntheses.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 15 Tech Support

https://www.mdpi.com/1420-3049/27/9/2615
https://pubmed.ncbi.nlm.nih.gov/32302879/
https://www.nbinno.com/article/oled-materials/boronic-acids-pharmaceutical-intermediates-supplier-fw
https://www.benchchem.com/product/b1473508/docs?utm_src=pdf-body-img#the-boronic-acid-functional-group-structure-properties-and-synthesis
https://pubs.acs.org/doi/pdf/10.1021/bk-2016-1236.ch011
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protecting Group Structure
Deprotection
Conditions

Key Features

Pinacol Ester R-B(pin)

Often used directly;

hydrolysis can be

difficult.[6]

Most common, stable

to chromatography.[6]

MIDA Ester R-B(MIDA)
Aqueous base (e.g.,

NaOH).[15]

Stable to acidic

conditions, allows for

iterative cross-

coupling.[15]

DAN Group R-B(dan)
Strong aqueous acid

(e.g., HCl).[15]

Very stable,

orthogonal to MIDA

esters.[6][15]

Purification of Boronic Acids and Their Esters:

Purification can be challenging due to the potential for decomposition on silica gel.[20]

Recrystallization: Effective for many solid boronic acids.[20]

Column Chromatography: Neutral or boric acid-treated silica gel can be used to minimize

degradation of boronate esters.[20][21]

Derivatization: Conversion to a stable derivative, such as a potassium trifluoroborate salt or

an N-methyliminodiacetic acid (MIDA) ester, can facilitate purification, followed by

deprotection.[15][20]

Experimental Protocol: A General Procedure for Suzuki-Miyaura Coupling

This protocol is a generalized example and should be optimized for specific substrates.

Materials:

Aryl halide (1.0 mmol)

Boronic acid (1.1 - 1.5 mmol)
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Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃, 2.0 mmol)

Anhydrous solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v, 10 mL)

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser,

add the aryl halide (1.0 mmol), boronic acid (1.2 mmol), and base (2.0 mmol).

Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol) to the flask.

Add the anhydrous solvent via syringe.[13]

Stir the reaction mixture and heat to the desired temperature (typically 80-110 °C).[13]

Monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

Separate the organic layer, and extract the aqueous layer with the organic solvent.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel.[11]
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Caption: A generalized experimental workflow for the Suzuki-Miyaura reaction.
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Conclusion and Future Outlook
Boronic acids and their derivatives are firmly established as indispensable building blocks in

modern organic synthesis.[7][22] Their utility in the robust and versatile Suzuki-Miyaura

coupling, coupled with their growing importance in other synthetic transformations and as

pharmacophores in their own right, ensures their continued prominence.[19] Future research

will likely focus on the development of new, more active catalyst systems, the discovery of

novel boronic acid-based reactions, and the expansion of their applications in materials science

and chemical biology, further solidifying their role as a cornerstone of molecular construction.

[23][24]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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